Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

4-Undecenoic acid clinical trial results fungal

infections

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Undecenoic acid

Cat. No.: S1949285

Get Quote

Clinical Efficacy in Skin Infections

Systematic reviews of randomized controlled trials confirm that undecylenic acid is efficacious for fungal

skin infections. The table below summarizes its performance compared to other common topical antifungals

and a placebo [1] [2].

Treatment

Pooled Relative Risk
(RR) of Failure to Cure
(vs. Placebo)

Key Comparative Findings

Undecylenic Acid

Azoles (e.g.,
Clotrimazole,
Miconazole)

Allylamines (e.g.,
Terbinafine,

Naftifine)

Tolnaftate

RR 0.28 (95% CI 0.11 to
0.74) [1]

RR 0.54 (95% CI 0.42 to

0.68) [1]

RR 0.30 (95% CI 0.24 to
0.38) [1]

RR 0.46 (95% CI 0.17 to
1.22) [1]

Effective; no significant difference in efficacy vs.
azoles for skin infections [1].

Allylamines cure slightly more infections than
azoles/undecylenic acid; cost-effectiveness favors
initial use of azoles/undecylenic acid [1] [3].
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Pooled Relative Risk
Treatment (RR) of Failure to Cure = Key Comparative Findings
(vs. Placebo)

Placebo -- (Baseline) --

Efficacy in Nail Infections & Transungual Penetration

For nail infections, the evidence for undecylenic acid is less robust. A 2024 ex vivo study directly compared

the nail penetration and antifungal activity of various topical agents, with key results summarized below [4].

| Topical Antifungal | Zone of Inhibition (mm) vs. T. rubrum (Nail Penetration Assay, mean) | Inherent
Antifungal Activity (Cellulose Disk Assay, mean ZI vs. T. rubrum) | | :--- | :--- | :--- | | Efinaconazole
10% (Rx) | 82.1 mm | 85.0 mm | | Tavaborole 5% (Rx) | 63.5 mm | 85.0 mm | | Ciclopirox 8% (Rx) | 7.4
mm | 59.0 mm | | Tolcylen (Tolnaftate 1%) (OTC) | 14.1 mm | 57.8 mm | | Formula 3 (Undecylenic Acid
25%) (OTC) | 10.5 mm | 31.2 mm | | Terpenicol (Undecylenic Acid 25%) (OTC) | 10.7 mm | 33.7 mm |

The study concluded that undecylenic acid-based OTC products demonstrated poor ability to penetrate
the human nail and inhibit fungal growth compared to prescription formulations specifically designed for

onychomycosis [4].

Experimental Protocols from Key Studies

For research and development purposes, here are the methodologies from the pivotal analyses.

1. Systematic Review & Meta-Analysis Protocol (Skin Infections) The primary source of efficacy data for

skin infections is a systematic review and meta-analysis published in the BMJ [1].

e Search Strategy: Researchers searched multiple databases (Medline, Embase, Cochrane Trials
Register, etc.) and podiatry journals up to December 1997. They also contacted pharmaceutical
companies and podiatry schools to identify unpublished trials.

¢ Inclusion Criteria: Only randomized controlled trials (RCTs) with mycological cure (negative
microscopy and culture) as the outcome were included. The review was restricted to fungal infections
of the foot.
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o Data Extraction & Quality Assessment: Two reviewers independently extracted data and assessed
trial quality using 12 predefined criteria.

o Statistical Analysis: As significant heterogeneity was found between trials, a random-effects model
was used to pool data. The relative risk (RR) of failure to cure was calculated for each class of drug
versus placebo or another active agent.

2. Ex Vivo Nail Penetration Assay Protocol (Nail Infections) A 2024 study provided a direct comparison

of topical antifungal nail penetration [4].

¢ Nail Preparation: Human cadaverous great toenails were used. Antifungal products were applied
evenly to the nail surface and allowed to dry.

¢ Testing: Disks were punched from the treated nails and placed on agar plates seeded with
standardized inoculum of Trichophyton rubrum or Trichophyton mentagrophytes.

e Outcome Measurement: After incubation, the Zone of Inhibition (ZI), defined as the radius of the
area with no fungal growth, was measured. A larger ZI indicates greater penetration and antifungal
effect.

e Control Experiment: To assess inherent antifungal activity without the keratin barrier, the same
products were applied to keratin-free cellulose disks and placed on seeded agar.

Mechanism of Action

Undecylenic acid's antifungal activity is attributed to multiple mechanisms [5] [6] [7]:

¢ Inhibition of Morphogenesis: It inhibits the conversion of Candida albicans from the yeast form to
the filamentous hyphal form, which is a critical virulence factor associated with active infection.

¢ Disruption of Biofilm: It inhibits the formation of fungal biofilms.

e Metabolic Interference: It may inhibit fungal enzymes involved in fat metabolism.

The following diagram illustrates its primary antifungal mechanisms of action against Candida albicans.
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Conclusion for Research and Development

In summary, for your comparison guide:

¢ For Skin Infections: Undecylenic acid is a well-established, effective OTC option, with efficacy
confirmed in meta-analyses of clinical trials. Its cost-effectiveness is favorable, often recommended
as a first-line treatment before moving to more expensive allylamines [1] [3].

¢ For Nail Infections: Recent ex vivo data indicates that undecylenic acid has poor nail penetration
and low efficacy compared to modern prescription topical antifungals like efinaconazole and
tavaborole, which are specifically formulated for transungual delivery [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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